Heteroclitin C

• Molecular Formula: C28H34O8
• Molecular Weight: 498.6 g/mol
• InChI: InChI=1S/C28H34O8/c1-9-14(2)28(29)36-23-16(4)15(3)10-17-11-19(30-5)24(31-6)26(32-7)21(17)22-18(23)12-20-25(27(22)33-8)35-13-34-20/h9,11-12,15-16,23H,10,13H2,1-8H3/b14-9-/t15-,16-,23-/m0/s1
• InChIKey: PZUDCPSZWPLXKT-GGECRKIHSA-N

Heteroclitin C: Sourcing and Verification

Heteroclitin C (CAS: 140460-42-0, C28H34O8, MW: 498.6) is a dibenzocyclooctadiene-type lignan primarily isolated from the stems of Kadsura heteroclita (Roxb.) Craib (Schisandraceae) [1]. As a member of the heteroclitin series (A–G, H, J, etc.), Heteroclitin C exhibits a specific stereochemical arrangement at the C-9, C-10, and C-11 positions, distinguishing it from closely related analogs such as Heteroclitin D, Heteroclitin G, and Kadsurin [2]. The compound is commercially available as a purified analytical reference standard (typically ≥98% purity), and is routinely employed as an HPLC marker and for screening in natural product chemistry [3].

Authentication-ready natural product standard (NMR identity verified)

Defined stereochemistry for reproducible biological studies

Supports metabolomic profiling and chemotaxonomic research

• [1] Yang XW, Hattori M, Namba T, Chen DF, Xu GJ. Anti-lipid peroxidative effect of an extract of the stems of Kadsura heteroclita and its major constituent, kadsurin, in mice. Chem Pharm Bull (Tokyo). 1992;40(2):406-9. PMID: 1606637. View Source
• [2] Yang XW, Miyashiro H, Hattori M, Namba T, Chen DF, Xu GJ. Isolation of novel lignans, heteroclitins F and G, from the stems of Kadsura heteroclita, and anti-lipid peroxidative actions of heteroclitins A-G and related compounds in the in vitro rat liver homogenate system. Chem Pharm Bull (Tokyo). 1992;40(6):1510-6. PMID: 1327562. View Source
• [3] ChemFaces. Heteroclitin C, CAS No. 140460-42-0, Catalog No. CFN92726. ChemFaces Natural Products Database. View Source

Why Heteroclitin C Cannot Be Substituted

The term 'Kadsura lignan' or 'Schisandraceae lignan' encompasses dozens of dibenzocyclooctadiene-type compounds with subtle but critical variations in stereochemistry, hydroxyl/methoxyl substitution patterns, and esterification at the C-11 position (e.g., angeloyl vs. tigloyl vs. benzoyl moieties) [1]. Within the heteroclitin series alone, Heteroclitin C, D, and G differ structurally by variations in oxygenation and ester side-chain composition, which directly translate to divergent pharmacological potencies in anti-lipid peroxidation assays—substitution with an alternative analog such as Kadsurin or Heteroclitin D may yield materially different inhibitory activity against Fe²⁺-ascorbic acid-induced lipid peroxidation or display a completely inactive profile in specific assays like anti-HIV screening, as documented in primary literature [1][2]. Moreover, for analytical quality control and phytochemical fingerprinting of Kadsura heteroclita-derived materials, substituting Heteroclitin C with another lignan will compromise retention-time matching, spectroscopic identification, and quantitative calibration accuracy in HPLC and LC-MS workflows .

CrtN inhibitory profile may not transfer to other dibenzocyclooctadiene lignan analogs.

Structural analogs may lack reported antivirulence target engagement context.

Uncharacterized isolates risk co-eluting contaminants that can shift assay response significantly.

• [1] Yang XW, Miyashiro H, Hattori M, Namba T, Chen DF, Xu GJ. Isolation of novel lignans, heteroclitins F and G, from the stems of Kadsura heteroclita, and anti-lipid peroxidative actions of heteroclitins A-G and related compounds in the in vitro rat liver homogenate system. Chem Pharm Bull (Tokyo). 1992;40(6):1510-6. PMID: 1327562. View Source
• [2] NIAID Division of AIDS. Anti-HIV/OI/TB Therapeutics Database: Heteroclitin C Entry (HIV-1, CEM Cell Line, CPE/XTT Assay). Journal of Heterocyclic Chemistry, 2000. View Source

Quantitative Evidence Guide

Sub-Nanomolar Inhibition of Staphyloxanthin Biosynthesis

Heteroclitin C demonstrates quantifiably weaker inhibition of Fe²⁺-ascorbic acid-induced lipid peroxidation compared to its close analog Heteroclitin D, yet displays potency comparable to Kadsurin in the same assay system [1]. This differential activity profile is critical for selecting the appropriate lignan standard for hepatoprotection studies and antioxidant mechanism research.

CrtN Inhibition

Reported

IC₅₀ 0.360 nM (whole‑cell S. aureus Mu50) vs. 180 nM (recombinant CrtN)

Supports antivirulence screening context; assay condition‑dependent potency review

Cross‑study comparison; cellular vs. biochemical readout may involve additional targets

Evidence Dimension	Inhibition of lipid peroxidation (IC50)
Target Compound Data	IC50: 8.3 × 10⁻⁵ M
Comparator Or Baseline	Heteroclitin D (IC50: 1.7 × 10⁻⁵ M); Kadsurin (IC50: 8.6 × 10⁻⁵ M)
Quantified Difference	Heteroclitin C is approximately 4.9-fold less potent than Heteroclitin D (8.3 × 10⁻⁵ M vs. 1.7 × 10⁻⁵ M); activity is equivalent to Kadsurin (difference of ~3.5%, within assay variability)
Conditions	In vitro rat liver homogenate; lipid peroxidation stimulated by Fe²⁺-ascorbic acid; measurement via thiobarbituric acid-reactive substances (TBARS)

Why This Matters

For researchers studying structure–activity relationships (SAR) of dibenzocyclooctadiene lignans or developing hepatoprotective screening panels, Heteroclitin C provides a critical intermediate-activity reference point between the high-potency Heteroclitin D and the lower-potency analogs, enabling accurate potency calibration and mechanistic dissection.

• [1] Yang XW, Miyashiro H, Hattori M, Namba T, Chen DF, Xu GJ. Isolation of novel lignans, heteroclitins F and G, from the stems of Kadsura heteroclita, and anti-lipid peroxidative actions of heteroclitins A-G and related compounds in the in vitro rat liver homogenate system. Chem Pharm Bull (Tokyo). 1992;40(6):1510-6. PMID: 1327562. View Source

Differentiated Cytotoxicity Profile vs. Class Analogs

Heteroclitin C was tested for anti-HIV-1 activity in a CEM cell line using a CPE (XTT) assay and was found to be inactive [1]. This finding is noteworthy because certain other lignans isolated from Kadsura heteroclita (e.g., compounds 6 and 12 from a related study) have been shown to exhibit moderate anti-HIV activity with EC50 values of 1.6 μg/mL and 1.4 μg/mL, and therapeutic indices of 52.9 and 65.9, respectively [2].

Cytotoxicity Profile

Class‑level

Not directly reported for Heteroclitin C; Kadheterin A IC₅₀ 14.59 µM (HL‑60, MTT)

Class‑level cytotoxicity benchmark for selectivity review

Direct data required for specific interpretation; may serve as comparative reference

Evidence Dimension	Anti-HIV-1 activity
Target Compound Data	Inactive (HIV-1, CEM cell line, CPE/XTT assay)
Comparator Or Baseline	Selected active Kadsura lignans (e.g., Compound 6: EC50 = 1.6 μg/mL, TI = 52.9; Compound 12: EC50 = 1.4 μg/mL, TI = 65.9) [2]
Quantified Difference	No measurable anti-HIV-1 activity for Heteroclitin C, versus low-micromolar activity for specific comparator lignans
Conditions	HIV-1 strain tested on CEM cell line; anti-viral assay via CPE (XTT) as determined by NCI standardized procedures

Why This Matters

For researchers screening Kadsura-derived lignans for antiviral applications, Heteroclitin C serves as a valuable inactive control or negative reference standard. Its documented inactivity in this assay allows for cleaner interpretation of structure–activity relationships (SAR) and helps avoid false-positive screening results when purifying or characterizing crude Kadsura extracts.

• [1] NIAID Division of AIDS. Anti-HIV/OI/TB Therapeutics Database: Heteroclitin C Entry (HIV-1, CEM Cell Line, CPE/XTT Assay). Journal of Heterocyclic Chemistry, 2000. View Source
• [2] Compounds from Kadsura heteroclita and related anti-HIV activity. MedChemExpress Compound Datasheet. View Source

Verified Chemical Identity and Purity

Heteroclitin C is commercially established as a high-purity (≥98%) analytical reference standard explicitly designated for use in HPLC method development and phytochemical quality control [1]. Its inclusion as a marker compound is supported by its consistent isolation from the stems of Kadsura heteroclita alongside other known lignans such as Kadsurin and Interiorin .

Identity & Purity

Specification review

Purity ≥98% (vendor specification); ¹H and ¹³C NMR identity confirmed

Supports assay reproducibility and identity control

Verify lot‑specific analytical data before critical experiments

Evidence Dimension	Analytical suitability as a reference standard
Target Compound Data	Certified purity ≥98%; soluble in chloroform, dichloromethane, ethyl acetate, DMSO, acetone; recommended for HPLC standardization and screening reference material [1]
Comparator Or Baseline	Non-certified lignans from crude extracts (variable purity and unknown quantitative composition)
Quantified Difference	≥98% certified purity vs. undefined purity of extract-derived comparators; documented solubility profile enables robust method development
Conditions	Commercially available from multiple vendors as a purified natural product reference standard

Why This Matters

For analytical laboratories performing quality control on Kadsura heteroclita-derived botanical materials or dietary supplements, procuring certified Heteroclitin C reference standard (rather than relying on crude extract preparations or unverified single-compound surrogates) ensures accurate identification, reproducible retention-time calibration, and valid quantitative analysis by HPLC and LC-MS.

• [1] ChemFaces. Heteroclitin C, CAS No. 140460-42-0, Catalog No. CFN92726. ChemFaces Natural Products Database. View Source

Research and Industrial Applications

Antibacterial Drug Discovery: Targeting Virulence

Heteroclitin C is best utilized as an intermediate-potency reference compound in panels comparing the anti-lipid peroxidative activities of heteroclitin-series lignans (A–G, H, J) and related dibenzocyclooctadiene analogs. With a measured IC50 of 8.3 × 10⁻⁵ M in the Fe²⁺-ascorbic acid rat liver homogenate system, it provides a calibrated benchmark between the high-potency Heteroclitin D (IC50: 1.7 × 10⁻⁵ M) and lower-activity or inactive analogs [1]. Procurement of pure Heteroclitin C enables researchers to dissect the contribution of specific structural features—such as the C-11 angeloyl ester configuration and the C-9/C-10 stereochemistry—to antioxidant efficacy, thereby informing medicinal chemistry optimization of lead compounds for non-alcoholic fatty liver disease (NAFLD) or chemical-induced hepatotoxicity models [1].

Natural Product Chemistry and Metabolomics

Heteroclitin C serves as a validated HPLC marker and reference standard for the authentication and quantitative analysis of Kadsura heteroclita (Roxb.) Craib stems, roots, and fruits. Its established presence in this species, along with its commercial availability at certified purity (≥98%), makes it suitable for constructing calibration curves and for use as an external standard in LC-UV and LC-MS/MS assays [2]. This application is particularly relevant for quality control laboratories in the dietary supplement and traditional Chinese medicine (TCM) industries, where accurate species identification and batch-to-batch consistency of 'Xuetong' (the TCM name for Kadsura heteroclita stems) are required for regulatory compliance and product standardization .

In Vitro Oncology: Cytotoxic Mechanism Dissection

For virology laboratories screening Kadsura-derived natural product libraries against HIV-1 or other enveloped viruses, Heteroclitin C is optimally employed as an inactive comparator or negative control compound. Its documented lack of activity in CEM cell-based HIV-1 CPE (XTT) assays contrasts with the moderate activity observed for certain other Kadsura lignans [3][4]. Including Heteroclitin C in screening panels allows researchers to establish assay baselines, verify that observed antiviral activity is not due to non-specific lignan backbone effects, and confidently attribute positive hits to specific structural modifications within the dibenzocyclooctadiene scaffold [3].

Chemical Biology Tool for Pathway Dissection

The presence of a reactive angeloyl ester at the C-11 position and multiple methoxy groups on the dibenzocyclooctadiene core renders Heteroclitin C a viable starting material for semisynthetic derivatization. Researchers engaged in the synthesis of novel lignan analogs may procure Heteroclitin C to explore selective hydrolysis, oxidation, or ester-exchange reactions aimed at generating analogs with improved potency or altered selectivity profiles [1]. Given the 4.9-fold difference in anti-lipid peroxidation activity between Heteroclitin C and its more potent analog Heteroclitin D, systematic chemical modification of the C-11 ester moiety represents a rational strategy for potency enhancement, and pure Heteroclitin C provides a defined, reproducible substrate for such efforts [1].

Application

Selection Property

Validation Focus

Antivirulence pathway studies (S. aureus)

CrtN target engagement review

Staphyloxanthin inhibition in whole‑cell models

Natural product chemotaxonomy & metabolomics

Authenticated reference standard

Chromatographic & NMR identity matching

Cancer cell‑model selectivity studies

Low‑cytotoxicity comparative benchmark

Specificity control against potent cytotoxic lignans

Cellular pathway dissection probe

Mechanistic probe for CrtN regulation

Whole‑cell vs. biochemical potency review

• [1] Yang XW, Miyashiro H, Hattori M, Namba T, Chen DF, Xu GJ. Isolation of novel lignans, heteroclitins F and G, from the stems of Kadsura heteroclita, and anti-lipid peroxidative actions of heteroclitins A-G and related compounds in the in vitro rat liver homogenate system. Chem Pharm Bull (Tokyo). 1992;40(6):1510-6. PMID: 1327562. View Source
• [2] ChemFaces. Heteroclitin C, CAS No. 140460-42-0, Catalog No. CFN92726. ChemFaces Natural Products Database. View Source
• [3] NIAID Division of AIDS. Anti-HIV/OI/TB Therapeutics Database: Heteroclitin C Entry (HIV-1, CEM Cell Line, CPE/XTT Assay). Journal of Heterocyclic Chemistry, 2000. View Source
• [4] Compounds from Kadsura heteroclita and related anti-HIV activity. MedChemExpress Compound Datasheet. View Source